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Compound of Interest

Compound Name: Gallic acid hydrate

Cat. No.: B139992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of gallic acid
hydrate on three prominent cancer cell lines: HeLa (cervical cancer), HCT15 (colon cancer),

and MDA-MB-231 (triple-negative breast cancer). The following sections detail the cytotoxic

and apoptotic effects of gallic acid, outline relevant experimental protocols, and illustrate the

key signaling pathways involved.

Summary of Quantitative Data
The anti-proliferative activity of gallic acid hydrate has been evaluated in HeLa, HCT15, and

MDA-MB-231 cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a

key metric for its cytotoxic effect. The IC50 values and other quantitative observations are

summarized below.
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Cell Line Parameter Value
Treatment
Conditions

Reference

HeLa IC50 ~80 µM 24 hours [1]

IC50
14 µg/mL (~82.3

µM)
24 hours [2]

IC50 242.4 µM 48 hours [3]

Cell Viability

Reduction
~34%

15 µg/mL (~88.2

µM) for 24 hours
[4]

HCT15 IC50 740 µmol/L Not Specified [5][6][7]

Sub-G1 Phase

Accumulation
58.01 ± 2.05%

740 µmol/L,

increasing

exposure time

[5][6][7]

MDA-MB-231 IC50
43.86 µg/mL

(~257.8 µM)
Not Specified [8][9]

IC50 (with

Curcumin)
~50 µM (GA) 48 hours [10]

Sub-G1 Phase

Increase
Dose-dependent Not Specified [11]

Key Signaling Pathways Modulated by Gallic Acid
Gallic acid exerts its anti-cancer effects by modulating several critical signaling pathways,

leading to cell cycle arrest and apoptosis.

Gallic Acid-Induced Apoptosis in HeLa Cells
In HeLa cells, gallic acid treatment leads to an increase in reactive oxygen species (ROS) and

depletion of glutathione (GSH).[1] This oxidative stress contributes to the loss of mitochondrial

membrane potential and the activation of caspase cascades, ultimately resulting in apoptosis.

[1] The p53/Bax signaling pathway has also been implicated in gallic acid-induced apoptosis in

HeLa cells.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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